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Compound of Interest

Compound Name: Eg5 Inhibitor V, trans-24

Cat. No.: B1600938 Get Quote

Essential Safety and Handling Guide for Eg5
Inhibitor V, trans-24
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Eg5 Inhibitor V, trans-24. The following procedures

and recommendations are designed to ensure the safe handling, use, and disposal of this

potent antineoplastic agent.

Chemical and Physical Properties
Eg5 Inhibitor V, trans-24 is a specific and potent inhibitor of the mitotic kinesin Eg5, making it

a valuable tool in cancer research.[1][2][3][4][5][6] Understanding its fundamental properties is

the first step toward safe handling.
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Property Value

Molecular Formula C₂₆H₂₁N₃O₃[1][3][7]

Molecular Weight 423.46 g/mol [1][3][7]

Appearance Solid[1]

Purity >98%

CAS Number 869304-55-2[1][3][7]

Solubility Soluble in DMSO[2][5]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.[3][8]

Personal Protective Equipment (PPE)
Given its potent biological activity as an antineoplastic agent, stringent adherence to PPE

protocols is mandatory to prevent occupational exposure.[9][10][11][12]

PPE Category Item Specification

Hand Protection Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile

gloves.

Body Protection Lab Coat/Gown
Disposable, solid-front gown

with tight-fitting cuffs.[11]

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Respiratory Protection Respirator

A NIOSH-approved N95 or

higher respirator should be

used when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.
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Operational and Disposal Plans
A comprehensive plan covering every stage of the compound's lifecycle in the laboratory is

essential for maintaining a safe research environment.

Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Verification: Confirm that the container is properly labeled and matches the order

specifications.

Storage: Store the compound in a designated, clearly labeled, and secure location at the

recommended temperature of -20°C for the solid powder.[3]

Note: All handling of the solid compound and preparation of stock solutions should be

performed in a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure.

Pre-Handling: Don all required PPE before entering the designated handling area.

Weighing: Carefully weigh the desired amount of the solid compound on a tared weigh boat.

Dissolving: To prepare a stock solution, dissolve the compound in an appropriate solvent

such as DMSO.[2][5] Sonication or gentle heating (up to 37°C) may be used to aid

dissolution.[2]

Dilution: Further dilutions should be made by adding the stock solution to the desired buffer

or cell culture medium.

Post-Handling: After handling, wipe down all surfaces with an appropriate cleaning agent,

and dispose of all contaminated disposable materials as hazardous waste. Wash hands and

forearms thoroughly.[9]

In the event of a spill, immediate and appropriate action is critical.

Evacuate: Alert others in the immediate area and evacuate if necessary.

Contain: If safe to do so, contain the spill using absorbent pads.
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Clean: For small spills, use a chemical spill kit. For larger spills, contact the institution's

environmental health and safety (EHS) department.

Decontaminate: Clean the spill area with a suitable decontaminating solution.

Dispose: All materials used for spill cleanup must be disposed of as hazardous chemical

waste.

All waste contaminated with Eg5 Inhibitor V, trans-24, including empty containers, used PPE,

and solutions, must be disposed of as hazardous chemical waste in accordance with

institutional and local regulations. Do not dispose of this material down the drain or in the

regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Eg5 Inhibitor V, trans-
24 from receipt to disposal.
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Safe Handling Workflow for Eg5 Inhibitor V, trans-24
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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